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Compound of Interest

Compound Name: Perfluorononane

Cat. No.: B1297839 Get Quote

An in-depth examination of the molecular characteristics, experimental applications, and

relevant protocols for perfluorononane in scientific research and development.

Perfluorononane, a perfluorinated alkane, is a synthetic compound characterized by the

complete replacement of hydrogen atoms with fluorine. This substitution imparts unique

physicochemical properties, including high density, chemical inertness, and thermal stability.

These characteristics make it a valuable compound in various advanced applications,

particularly within the fields of drug delivery, medical imaging, and as a component in

sophisticated emulsion systems. This guide provides a detailed overview of its core molecular

data, a representative experimental protocol for its application, and a visual workflow for

procedural clarity.

Core Molecular and Physical Data
The fundamental properties of perfluorononane are summarized in the table below, providing

a quantitative basis for its application in experimental design.
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Property Value

Molecular Formula C₉F₂₀[1][2][3][4]

Molecular Weight 488.06 g/mol [1][2][3][5]

Alternate Name Eicosafluorononane[1][5]

CAS Number 375-96-2[1][2][5]

Physical State Liquid[4][5][6]

Density 1.799 g/mL at 25 °C[3][5]

Boiling Point 125-126 °C[3][5]

Melting Point -16 °C[3][4][7]

Refractive Index n20/D 1.276[3][5]

Experimental Protocol: Preparation of
Perfluorononane Nanoemulsions
Perfluorononane is frequently utilized in the formulation of nanoemulsions for biomedical

applications such as ¹⁹F Magnetic Resonance Imaging (MRI) contrast agents and targeted

drug delivery vehicles.[3][8] The following protocol details a common method for preparing

stable perfluorononane-in-water nanoemulsions using high-pressure homogenization.

Materials:
Perfluorononane (Dispersed Phase)

Purified Water (e.g., Water for Injection - WFI) (Continuous Phase)

Surfactant (e.g., a non-ionic surfactant like a Poloxamer or a phospholipid)

Co-surfactant/Stabilizer (Optional, e.g., glycerol)

High-Shear Mixer

High-Pressure Homogenizer
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Methodology:
Preparation of the Aqueous Phase:

Dissolve the surfactant and any co-surfactants/stabilizers in the purified water.

Gently heat the mixture if necessary to ensure complete dissolution.

Formation of the Coarse Emulsion:

Slowly add the perfluorononane (the oil phase) to the aqueous phase while agitating the

mixture with a high-shear mixer.

Continue this process for approximately 15-30 minutes to create a pre-emulsion or coarse

emulsion.[7]

High-Pressure Homogenization:

Pass the coarse emulsion through a high-pressure homogenizer.[7]

The specific pressure and number of cycles will need to be optimized for the desired

particle size and polydispersity index, but a typical starting point is 10,000 to 20,000 psi for

5-10 passes.[7] This step is critical for reducing the droplet size to the nanometer scale.

Cooling and Characterization:

Allow the resulting nanoemulsion to cool to room temperature.

Characterize the nanoemulsion for key parameters such as droplet size, polydispersity

index (PDI), and zeta potential to ensure it meets the specifications for the intended

application.

Sterilization and Storage:

For biological applications, the nanoemulsion may require sterile filtration.

Store the final product under appropriate conditions (e.g., refrigerated at 2-8°C) to

maintain stability.[3]
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Experimental Workflow Diagram
The following diagram illustrates the key stages in the preparation of a perfluorononane-

based nanoemulsion, from component preparation to final product characterization.
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Caption: Workflow for perfluorononane nanoemulsion preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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